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Ethyllithium: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyllithium (C₂H₅Li) is a fundamental organolithium reagent that plays a critical role in

modern organic synthesis. Its potent nucleophilicity and basicity make it an invaluable tool for

the formation of carbon-carbon bonds, deprotonation reactions, and the synthesis of a wide

array of other organometallic compounds. This technical guide provides an in-depth overview

of the physical and chemical properties of ethyllithium, detailed experimental protocols, and

safety and handling information to support its effective and safe use in a laboratory setting.

Physical Properties
Ethyllithium is a colorless to yellowish solid or solution with a high degree of reactivity.[1][2] It

is commercially available as solutions in various organic solvents.[3][4][5] Key physical

properties are summarized in the table below.
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Property Value References

Molecular Formula C₂H₅Li [6]

Molecular Weight 36.00 g/mol [6]

Appearance
Colorless flaky crystals or

colorless to yellowish solution
[1][2]

Melting Point 95 °C (sublimes under N₂) [6]

Density 0.862 g/mL (at 25 °C) [6]

Solubility

Soluble in pentane, hexane,

heptane, benzene, and

tetrahydrofuran (THF)

[3][7][8]

Flash Point -17 °F (-27 °C) [8]

Quantitative Solubility Data:

While ethyllithium is known to be soluble in a range of hydrocarbon and ethereal solvents,

precise quantitative solubility data is not readily available in the literature. However, a patent for

ethyllithium in dibutyl ether mentions stable, non-pyrophoric solutions with concentrations of 7

to 8% by weight.[9] Another source indicates solubilities of 2% in hexane, 4% in toluene, and

5% in benzene.[9] For comparison, the solubility of other alkyllithiums, such as n-butyllithium,

can be very high in hydrocarbons, with commercial solutions available in concentrations up to

90 wt %.[10]

Chemical Properties and Reactivity
Ethyllithium's utility in organic synthesis stems from the highly polar carbon-lithium bond,

which imparts significant carbanionic character to the ethyl group. This makes it a powerful

nucleophile and a strong base.

Aggregation State:

In both the solid state and in solution, ethyllithium exists as aggregates, most commonly as

tetramers ([C₂H₅Li]₄) and hexamers ([C₂H₅Li]₆).[11] The degree of aggregation is influenced by
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the solvent, concentration, and the presence of other coordinating species.[11] In hydrocarbon

solvents, the hexamer is often the predominant form, while in coordinating solvents like THF,

lower aggregation states may be favored.[2][11] X-ray diffraction studies have confirmed the

tetrameric structure of ethyllithium in the crystalline state.[1][11]

Reactivity:

Reaction with Water: Ethyllithium reacts violently with water and other protic solvents to

produce ethane gas and lithium hydroxide.[6] This reaction is highly exothermic and

represents a significant safety hazard.

Thermal Decomposition: When heated, ethyllithium decomposes to form ethylene and

lithium hydride, with smaller amounts of butane and butene also being produced.[7][8] One

study noted that at 120 °C in ligroin, ethyllithium decomposes to precipitate lithium hydride.

[12]

Nucleophilic Addition: As a strong nucleophile, ethyllithium readily adds to carbonyl

compounds (aldehydes, ketones, esters) to form new carbon-carbon bonds, yielding

alcohols upon workup.[6]

Deprotonation (Metalation): Due to its strong basicity, ethyllithium can deprotonate a wide

range of C-H, N-H, and O-H acids to generate new organolithium species.[6]

Synthesis of Organometallic Compounds: Ethyllithium is a common starting material for the

synthesis of other organometallic compounds through transmetalation reactions.

Solution Stability:

The stability of ethyllithium solutions is highly dependent on the solvent and storage

temperature. In ethereal solvents, ethyllithium can undergo cleavage of the ether. The half-life

of ethyllithium in diethyl ether is reported to be 54 hours at 25 °C and 17 hours at 35 °C.[9] In

tetrahydrofuran (THF), decomposition is observed even at -20 °C.[9] Solutions in hydrocarbon

solvents are generally more stable but are still susceptible to thermal decomposition over time.

[10]

Spectroscopic Properties
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Spectroscopic techniques are crucial for the characterization and analysis of ethyllithium.

NMR Spectroscopy:

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for studying the structure

and dynamics of organolithium aggregates in solution.[11][13]
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Nucleus
Chemical Shift
(δ) / ppm

Multiplicity
Coupling
Constant (J) /
Hz

Notes

⁷Li ~0.0 Singlet -

Referenced to

LiCl. The sharp

singlet is

indicative of

rapid exchange

between different

lithium

environments in

the aggregate.[6]

¹H
Data not readily

available
- -

For the ethyl

group, one would

expect a quartet

for the methylene

(-CH₂-) protons

and a triplet for

the methyl (-

CH₃) protons.

The chemical

shifts would be

significantly

upfield due to the

carbanionic

nature of the

ethyl group.

¹³C
Data not readily

available
- -

The carbon

atoms directly

bonded to lithium

would be

expected to

show significant

upfield shifts.
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Infrared (IR) Spectroscopy:

Infrared spectroscopy can be used to identify the presence of the C-Li bond.

Wavenumber (cm⁻¹) Assignment Reference

~500 C-Li stretch [6]

Note: A detailed, assigned FTIR spectrum for ethyllithium is not readily available in the

searched literature.

Experimental Protocols
Caution: Ethyllithium is a pyrophoric and highly reactive compound. All manipulations must be

carried out under a dry, inert atmosphere (e.g., argon or nitrogen) using appropriate personal

protective equipment (PPE), including flame-resistant lab coats, safety glasses, and chemical-

resistant gloves.

A. Synthesis of Ethyllithium

This protocol describes the synthesis of ethyllithium from ethyl bromide and lithium metal in

diethyl ether.
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Preparation

Reaction

Work-up

Dry glassware under vacuum with heating.

Add lithium metal and dry diethyl ether to the reaction flask.

Cool the flask to -10 °C.

Slowly add ethyl bromide to the stirred lithium suspension.

Maintain the temperature between -10 °C and 0 °C.

Stir for 1-2 hours after addition is complete.

Allow the reaction to warm to room temperature.

Let the lithium chloride precipitate settle.

Cannulate the supernatant ethyllithium solution to a storage vessel.

Click to download full resolution via product page

Synthesis of Ethyllithium Workflow
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Methodology:

Preparation: Assemble a three-necked round-bottom flask equipped with a magnetic stir bar,

a dropping funnel, a condenser, and an inert gas inlet. Dry all glassware thoroughly in an

oven and assemble while hot under a stream of inert gas.

Charging the Reactor: To the reaction flask, add finely cut lithium metal (containing ~1%

sodium as an initiator) and anhydrous diethyl ether.

Initiation: Cool the stirred suspension to -10 °C. Add a small portion of ethyl bromide from the

dropping funnel. The reaction is initiated when the solution becomes cloudy and a gentle

reflux is observed.

Addition: Once the reaction has initiated, add the remaining ethyl bromide dropwise at a rate

that maintains a gentle reflux and the internal temperature between -10 °C and 0 °C.

Completion: After the addition is complete, continue stirring the mixture at 0 °C for 1-2 hours.

Isolation: Allow the mixture to warm to room temperature and let the precipitated lithium

chloride settle. The supernatant solution of ethyllithium in diethyl ether can be carefully

transferred via cannula to a dry, inert-atmosphere storage vessel.

Titration: Determine the exact concentration of the ethyllithium solution using a standard

titration method, such as the Gilman double titration.

B. Determination of Melting Point

The melting point of solid ethyllithium can be determined using a standard melting point

apparatus, with the crucial modification that the sample must be prepared and sealed under an

inert atmosphere.
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Sample Preparation (Inert Atmosphere)

Measurement

Introduce solid ethyllithium into a capillary tube.

Seal the capillary tube under vacuum or inert gas.

Place the sealed capillary in the melting point apparatus.

Heat slowly and observe the sample.

Record the temperature range from the first sign of melting to complete liquefaction.

Click to download full resolution via product page

Melting Point Determination Workflow

Methodology:

Sample Preparation: Inside a glovebox or under a continuous flow of inert gas, introduce a

small amount of solid ethyllithium into a glass capillary tube.

Sealing: Seal the open end of the capillary tube using a flame, ensuring the sample is not

heated.

Measurement: Place the sealed capillary tube into a melting point apparatus.
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Heating and Observation: Heat the sample slowly (1-2 °C per minute) and carefully observe

the material.

Recording: Record the temperature at which the first drop of liquid appears and the

temperature at which the entire solid has melted. This range is the melting point.

Safety and Handling
Ethyllithium is a pyrophoric material, meaning it can ignite spontaneously upon contact with

air.[8] It also reacts violently with water.[6] Therefore, strict adherence to safety protocols is

essential.

Inert Atmosphere: Always handle ethyllithium and its solutions under a dry, inert

atmosphere (argon or nitrogen). Use of a glovebox or Schlenk line techniques is mandatory.

Personal Protective Equipment (PPE): Wear a flame-resistant lab coat, chemical splash

goggles, a face shield, and chemical-resistant gloves (a double-gloving system with nitrile

and neoprene gloves is recommended).

Fire Safety: Have a Class D fire extinguisher (for combustible metals) readily available. Do

NOT use water, carbon dioxide, or carbon tetrachloride fire extinguishers.

Spill Management: In case of a small spill, cover the area with an inert absorbent material

such as sand or powdered limestone. For larger spills, evacuate the area and contact

emergency personnel.

Storage: Store ethyllithium solutions in a cool, dry, and well-ventilated area, away from

sources of ignition and moisture. Commercial solutions are often stored at 2-8 °C.[4]

Logical Relationships of Ethyllithium Aggregation
The aggregation state of ethyllithium is a dynamic equilibrium that is influenced by the

surrounding medium. This can be represented as a logical relationship.
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Aggregation Equilibria of Ethyllithium

This diagram illustrates that in non-coordinating solvents like hexane, the hexameric form of

ethyllithium is favored. The addition of coordinating solvents such as THF shifts the

equilibrium towards the tetrameric and potentially monomeric forms. Concentration and

temperature also play a role in determining the predominant aggregation state.

Conclusion
Ethyllithium is a highly versatile and powerful reagent in the arsenal of the synthetic chemist.

A thorough understanding of its physical and chemical properties, coupled with strict adherence

to safe handling procedures, is paramount for its successful application in research and

development. This guide provides a foundational understanding of ethyllithium, serving as a

valuable resource for scientists and professionals in the field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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